Cas no 1806805-35-5 (2,6-Dibromo-4-(difluoromethyl)pyridin-3-ol)

• Product Name: 2,6-Dibromo-4-(difluoromethyl)pyridin-3-ol
• CAS No: 1806805-35-5
• MF: C₆H₃Br₂F₂NO
• MW: 302.898926973343
• CID: 4800460
• Update Time: 2025-05-19

2,6-Dibromo-4-(difluoromethyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromo-4-(difluoromethyl)pyridin-3-ol
• 2,6-Dibromo-4-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C6H3Br2F2NO/c7-3-1-2(6(9)10)4(12)5(8)11-3/h1,6,12H
• InChI Key： NOSZXSAKBCNCQW-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(F)F)C=C(N=1)Br)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 3.2
• Topological Polar Surface Area: 33.1

Additional information on 2,6-Dibromo-4-(difluoromethyl)pyridin-3-ol

Comprehensive Guide to 2,6-Dibromo-4-(difluoromethyl)pyridin-3-ol (CAS No. 1806805-35-5): Properties, Applications, and Market Insights

2,6-Dibromo-4-(difluoromethyl)pyridin-3-ol (CAS No. 1806805-35-5) is a halogenated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of bromine and fluorine substituents, which enhance its reactivity and utility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this molecule due to its versatile applications and role in developing novel bioactive compounds.

The chemical structure of 2,6-Dibromo-4-(difluoromethyl)pyridin-3-ol includes two bromine atoms at the 2- and 6-positions and a difluoromethyl group at the 4-position of the pyridine ring. This arrangement contributes to its distinct electronic and steric properties, making it a valuable intermediate in organic synthesis. The presence of fluorine atoms is particularly noteworthy, as fluorinated compounds are gaining attention for their enhanced stability and bioavailability in drug discovery.

One of the most common questions about 2,6-Dibromo-4-(difluoromethyl)pyridin-3-ol is its synthesis and purification methods. The compound is typically prepared through halogenation reactions of pyridine derivatives, followed by selective functionalization. Researchers often inquire about its solubility, stability, and handling precautions, which are critical for laboratory applications. This molecule is soluble in common organic solvents like dichloromethane and dimethyl sulfoxide (DMSO), but its stability under various conditions should be verified experimentally.

In pharmaceutical research, 2,6-Dibromo-4-(difluoromethyl)pyridin-3-ol serves as a key building block for the development of kinase inhibitors and antimicrobial agents. Its halogen-rich structure allows for further derivatization, enabling the creation of compounds with tailored biological activities. Recent studies have explored its potential in targeting resistant bacterial strains, a hot topic in the wake of increasing antibiotic resistance. This aligns with the growing demand for novel antimicrobial scaffolds in the pharmaceutical industry.

Agrochemical applications of 2,6-Dibromo-4-(difluoromethyl)pyridin-3-ol are another area of interest. The compound's ability to act as a precursor for herbicides and fungicides has been investigated, particularly in the context of sustainable agriculture. With the global push toward environmentally friendly farming practices, researchers are examining how halogenated pyridines can contribute to next-generation crop protection solutions. This ties into broader discussions about reducing the environmental impact of agrochemicals while maintaining efficacy.

The market for 2,6-Dibromo-4-(difluoromethyl)pyridin-3-ol is influenced by trends in pharmaceutical and agrochemical R&D. As drug discovery pipelines expand and agricultural challenges evolve, the demand for specialized intermediates like this compound is expected to grow. Suppliers and manufacturers should note the increasing emphasis on purity standards and regulatory compliance, especially for compounds used in preclinical studies. Analytical methods such as HPLC and NMR are essential for quality control, ensuring the compound meets research-grade specifications.

From a safety perspective, proper handling of 2,6-Dibromo-4-(difluoromethyl)pyridin-3-ol is crucial. While not classified as highly hazardous, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and adequate ventilation. Researchers frequently search for safety data sheets (SDS) and storage recommendations, highlighting the need for clear, accessible information about this compound's handling requirements.

Looking ahead, 2,6-Dibromo-4-(difluoromethyl)pyridin-3-ol is poised to play a significant role in advancing both medicinal chemistry and agrochemical innovation. Its unique structural features and reactivity profile make it a valuable tool for scientists exploring new therapeutic and agricultural solutions. As research continues to uncover its full potential, this compound is likely to remain a subject of interest across multiple scientific disciplines.